Cas no 34866-46-1 (Carbuterol hydrochloride)

• Product Name: Carbuterol hydrochloride
• CAS No: 34866-46-1
• MF: C₁₃H₂₂ClN₃O₃
• MW: 303.78508234024
• CID: 307835
• PubChem ID: 36975
• Update Time: 2025-06-08

Carbuterol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Urea,N-[5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-2-hydroxyphenyl]-,hydrochloride (1:1)
• Carbuterol Hemisulfate Salt
• [5-[2-(tert-butylamino)-1-hydroxyethyl]-2-hydroxyphenyl]urea,hydrochloride
• CARBUTEROL HYDROCHLORIDE
• Bronsecur
• Carbuterol HCl
• EINECS 252-255-4
• CCRIS 1087
• Urea, 1-(5-((2'-t-butylamino-1'-hydroxy)ethyl)-2-hydroxyphenyl)-, hydrochloride
• N-{5-[2-(tert-Butylamino)-1-hydroxyethyl]-2-hydroxyphenyl}carbamimidic acid--hydrogen chloride (1/1)
• (5-(2-((tert-Butyl)amino)-1-hydroxyethyl)-2-hydroxyphenyl)uronium chloride
• CARBUTEROL HYDROCHLORIDE [MI]
• [5-[2-(tert-Butylamino)-1-hydroxyethyl]-2-hydroxyphenyl]urea monohydrochloride
• G8F3U654FU
• D03402
• (5-(2-(t-Butylamino)-1-hydroxyethyl)-2-hydroxyphenyl)urea hydrochloride
• SK&F 40383
• Carbuterol hydrochloride (USAN)
• CARBUTEROL HYDROCHLORIDE [WHO-DD]
• UNII-G8F3U654FU
• [5-[2-[(tert-butyl)amino]-1-hydroxyethyl]-2-hydroxyphenyl]uronium chloride
• SCHEMBL636549
• FT-0664376
• Phenol, 4-(2-tert-butylamino-1-hydroxy)ethyl-2-ureido-, hydrochloride
• SK&F-40383
• [5-[2-(tert-butylamino)-1-hydroxyethyl]-2-hydroxyphenyl]urea;hydrochloride
• Carbuterol hydrochloride [USAN]
• CARBUTEROL HYDROCHLORIDE [MART.]
• SKF 40383
• (5-(2-(tert-Butylamino)-1-hydroxyethyl)-2-hydroxyphenyl)urea monohydrochloride
• 34866-46-1
• N-{5-[2-(tert-butylamino)-1-hydroxyethyl]-2-hydroxyphenyl}urea hydrochloride
• CHEMBL2106022
• DTXSID60956352
• Urea, (5-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-2-hydroxyphenyl)-, monohydrochloride
• Q27278936
• Carbuterol hydrochloride

• Inchi： 1S/C13H21N3O3.ClH/c1-13(2,3)15-7-11(18)8-4-5-10(17)9(6-8)16-12(14)19;/h4-6,11,15,17-18H,7H2,1-3H3,(H3,14,16,19);1H
• InChI Key： QHWYYBXPBFQGNI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=C(C=1)NC(N)=O)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 303.13500
• Monoisotopic Mass: 303.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Melting Point: 205-207° (dec)
• PSA: 108.60000
• LogP: 3.08400

Additional information on Carbuterol hydrochloride

Carbuterol Hydrochloride (CAS No. 34866-46-1): A Comprehensive Overview

Carbuterol hydrochloride, with the chemical formula C₁₂H₁₉ClN₂O, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 34866-46-1, is a derivative of β₂-adrenergic receptor agonists, which are well-known for their role in bronchodilation and other physiological effects. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications.

The pharmacological properties of Carbuterol hydrochloride are primarily attributed to its ability to stimulate β₂-adrenergic receptors, leading to relaxation of smooth muscles in the airways. This mechanism makes it particularly relevant in the treatment of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD). Unlike some of its more widely known counterparts, such as salbutamol, Carbuterol hydrochloride has been studied for its potential to offer a longer duration of action with a reduced risk of tolerance development.

Recent advancements in the understanding of β₂-adrenergic receptor signaling have provided new insights into the therapeutic potential of compounds like Carbuterol hydrochloride. Research indicates that this compound not only induces bronchodilation but also exhibits anti-inflammatory effects. This dual mechanism of action could make it a valuable asset in managing both the acute symptoms and underlying inflammation associated with respiratory diseases.

In vitro studies have demonstrated that Carbuterol hydrochloride can significantly enhance cAMP levels in bronchial smooth muscle cells, leading to muscle relaxation and improved airflow. Additionally, its ability to modulate inflammatory pathways has been observed in animal models, suggesting potential benefits in reducing airway inflammation. These findings have prompted further investigation into its clinical efficacy.

The synthesis and characterization of Carbuterol hydrochloride have been refined through modern chemical methodologies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure high purity and structural integrity. These methods are crucial in pharmaceutical development, as they guarantee that the final product meets stringent quality standards.

Efficacy trials involving Carbuterol hydrochloride have shown promising results in both preclinical and clinical settings. In animal models of asthma, the compound has demonstrated significant improvements in lung function parameters, including increased forced expiratory volume (FEV₁) and reduced airway resistance. Similarly, early human studies have reported favorable tolerability profiles, with minimal side effects observed at therapeutic doses.

The pharmacokinetic profile of Carbuterol hydrochloride is another area of interest. Studies indicate that it exhibits a relatively long half-life, allowing for once-daily dosing regimens. This feature could enhance patient compliance and convenience compared to existing treatments that require multiple daily doses. Furthermore, its favorable metabolic pathways suggest a reduced risk of accumulation and potential interactions with other medications.

The safety profile of Carbuterol hydrochloride has been thoroughly evaluated through comprehensive toxicological studies. These investigations have assessed various parameters, including acute toxicity, chronic exposure effects, and genotoxicity. The results consistently show that the compound is well-tolerated at therapeutic concentrations, with no significant adverse effects reported.

The future direction of research on Carbuterol hydrochloride includes exploring its potential in combination therapies. Given its dual mechanism of action—bronchodilation and anti-inflammatory effects—it may synergize with other medications used in respiratory disease management. Additionally, investigating its role in non-respiratory conditions where β₂-adrenergic receptor modulation is relevant could open new therapeutic avenues.

The regulatory landscape for pharmaceutical compounds like Carbuterol hydrochloride is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Regulatory bodies such as the FDA and EMA provide guidelines for clinical trial design, safety monitoring, and post-market surveillance, ensuring that patients receive safe and effective treatments.

In conclusion, Carbuterol hydrochloride, identified by its CAS number 34866-46-1, represents a significant advancement in the treatment of respiratory diseases. Its unique pharmacological profile, combined with promising preclinical and clinical data, positions it as a compelling therapeutic option. As research continues to uncover new applications and refine manufacturing processes, this compound is poised to make substantial contributions to patient care.